An essential role of NAD(P)H oxidase 2 in UVA-induced calcium oscillations in mast cells†
Photochemical & Photobiological Sciences Pub Date: 2014-11-10 DOI: 10.1039/C4PP00304G
Abstract
Solar UVA radiation (320–400 nm) is known to have immunomodulatory effects, but the detailed mechanisms involved are not fully elucidated. UVA irradiation has been shown to induce calcium oscillations in rat peritoneal mast cells due to NAD(P)H oxidase (NOX) activation, but the specific NOX isoforms have not been identified. In the present work effects of UVA irradiation were investigated in isolated rat peritoneal mast cells, in cultured rat mast cell line RBL-2H3, and in mouse bone marrow-derived mast cells (BMMC). It was found that UVA irradiation by alternate 340/380 nm (3.2–5.6 μW cm−2) or by LED (380 nm, 80 μW cm−2) induced calcium oscillations in isolated rat peritoneal mast cells, in RBL-2H3, and in BMMC. Such UVA-induced calcium oscillations resembled closely those induced by surface IgE receptor (FcεRI) activation. It was found that RBL-2H3 expressed high levels of gp91phox (NOX2), p22phox, p67phox, p47phox, p40phox, Rac1, Rac2, moderate levels of DUOX2, but did not express NOX1, NOX3, NOX4, or DUOX1. The specific cellular localizations of gp91phox (NOX2), p22phox, p47phox, p67phox, p40phox and Rac1/2 were confirmed by immunocytochemistry. UVA-induced reactive oxygen species (ROS) production in RBL-2H3 was completely suppressed by the NOX inhibitor diphenyleneiodonium chloride (DPI) or by the antioxidant N-acetyl-L-cysteine (NAC). siRNA suppression of gp91phox (NOX2), p22phox and p47phox expression inhibited markedly UVA-induced calcium oscillations, ROS and IL-6/LTC4 production in RBL-2H3. Taken together these data indicate that NOX2 plays an essential role in UVA irradiation-induced calcium oscillations, ROS and mediator production in mast cells.
Recommended Literature
- [1] Front cover
- [2] S,N-Containing Co-MOF derived Co9S8@S,N-doped carbon materials as efficient oxygen electrocatalysts and supercapacitor electrode materials†
- [3] Spatiotemporal quantification of acoustic cell patterning using Voronoï tessellation†
- [4] Surface micelles of semifluorinated alkanes in Langmuir–Blodgett monolayers†
- [5] Front cover
- [6] Capping agent replacement induced self-organization of ultrathin nanowires: a new and general approach for fabricating noble metal nanoporous films with small ligament sizes†
- [7] Influence of conjugation length on ultrafast electronic tunneling in organic semiconductor thin films†
- [8] Electrodeposition of germanium at elevated temperatures and pressures from ionic liquids†
- [9] Twists or turns: stabilising alpha vs. beta turns in tetrapeptides†
- [10] 10th Spiers Memorial Lecture. Transfer mechanisms of electronic excitation
Journal Name：Photochemical & Photobiological Sciences
Research Products
-
CAS no.: 105605-57-0
-
CAS no.: 151215-38-2
